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Introduction

Propiolactone, also known as (3-propiolactone (BPL), is a four-membered cyclic ester with
the chemical formula C3H402.[1][2][3] It presents as a colorless liquid with a slightly sweet and
pungent odor.[1][4] Due to its strained ring structure, propiolactone is a highly reactive
alkylating agent, a property that underlies both its utility and its hazardous nature.[4][5] This
technical guide provides a comprehensive overview of the chemical and physical properties of
propiolactone, detailed experimental protocols, and an exploration of its biological
interactions, designed for professionals in research and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of propiolactone is presented below.
These properties are crucial for its handling, storage, and application in various experimental
settings.
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Property Value References
Molecular Formula C3H402 [21[3][6]
Molecular Weight 72.06 g/mol [2][3][6]
Appearance Colorless liquid [1114]

Odor Slightly sweet, pungent [1114]

Melting Point -33.4 °C [11[7]

Boiling Point 162 °C (decomposes) [1107]
Density 1.1460 g/cm3 at 20 °C [1]

Solubility in Water

37 g/100 mL at 25°C
(hydrolyzes)

[1](7]

Solubility in Organic Solvents

Miscible with ethanol, acetone,

diethyl ether, and chloroform

Vapor Pressure

3.4 mmHg at 25 °C

[8]

Flash Point

74 °C (closed cup)

[7]

Refractive Index (n_D"20)

1.4131

[3]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of propiolactone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Shift Coupling

Nucleus Multiplicity Assignment
() ppm Constant (J) Hz

1H 4.4 Triplet -OCH2-

H 3.6 Triplet -CH2-C=0

13C ~170 Carbonyl (C=0)

1C ~70 -OCH:-

13C ~40 -CH2-C=0

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Intensity Assignment

~1840 Strong C=0 stretch (carbonyl)
~1180 Strong C-O stretch

~970 Medium Ring vibration

Mass Spectrometry (MS)

The electron ionization mass spectrum of propiolactone shows a molecular ion peak (M*) at
m/z = 72. Key fragmentation patterns include the loss of CO:2 to give a fragment at m/z = 28.[3]

Reactivity and Hazards

Propiolactone’s high reactivity is attributed to the significant strain in its four-membered ring.
This makes it susceptible to nucleophilic attack, leading to ring-opening.[5] It readily reacts with
water to hydrolyze into 3-hydroxypropionic acid.[1] This reactivity is also the basis for its potent
alkylating ability, allowing it to modify biological macromolecules such as DNA and proteins.[1]

[21[9]
Hazards and Safety Precautions:

Propiolactone is classified as a probable human carcinogen (IARC Group 2B) and is acutely
toxic upon inhalation.[7] It is a corrosive chemical that can cause severe irritation and burns to
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the skin, eyes, and respiratory tract.[10] Therefore, it must be handled with extreme caution in a
well-ventilated fume hood, using appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[10]

Experimental Protocols
Synthesis of B-Propiolactone

A common laboratory-scale synthesis involves the catalytic reaction of ketene with
formaldehyde.[11][12]

Materials:

Ketene (generated in situ)

Formaldehyde

Catalyst (e.g., a mixture of AICIs and ZnCl2)[11][12]

Solvent (e.g., anhydrous acetone or chloroform)[13]

Procedure:

Set up a reaction vessel equipped with a stirrer, a gas inlet for ketene, a dropping funnel for
formaldehyde, and a cooling bath.

e Dissolve the catalyst in the chosen anhydrous solvent in the reaction vessel and cool the
mixture.

e Generate ketene gas and bubble it through the cooled catalyst solution.

o Simultaneously, add formaldehyde dropwise to the reaction mixture while maintaining a low
temperature (typically below 10 °C).

» Monitor the reaction progress using a suitable analytical technique, such as gas
chromatography (GC).[13]

e Upon completion, quench the reaction by adding a small amount of a proton source (e.qg.,
water or a dilute acid).
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e Proceed with the work-up and purification steps.

Purification by Vacuum Distillation

Crude propiolactone can be purified by vacuum distillation to remove unreacted starting
materials and byproducts.

Equipment:

« Distillation flask

e Condenser

» Receiving flask

e Vacuum pump

e Cold trap

o Heating mantle with a stirrer
Procedure:

e Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed with
vacuum grease.

» Place the crude propiolactone in the distillation flask with a magnetic stir bar.
e Connect the apparatus to the vacuum pump with a cold trap in between.

o Gradually apply vacuum to the system.

e Once a stable vacuum is achieved, begin to gently heat the distillation flask.

o Collect the fraction that distills at the expected boiling point of propiolactone under the
applied pressure. The boiling point of propiolactone is approximately 51 °C at 10 mmHg.[3]

 After distillation, allow the apparatus to cool to room temperature before slowly releasing the

vacuum.
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Biological Activity and Signaling Pathways

Propiolactone's primary mechanism of biological activity is its function as an alkylating agent.
It readily reacts with nucleophilic sites on macromolecules, leading to the formation of covalent
adducts.

Interaction with Nucleic Acids

Propiolactone alkylates DNA, primarily at the N7 position of guanine and the N1 position of
adenine.[1] This modification can lead to DNA damage, including the formation of single-strand
breaks and DNA-protein crosslinks.[1][2] This genotoxic activity is the basis for its

carcinogenicity.
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Interaction with Proteins

Propiolactone also reacts with various amino acid residues in proteins, including cysteine,
histidine, and lysine.[9] This can lead to alterations in protein structure and function. The
modification of viral proteins is a key aspect of its use as a viral inactivating agent in vaccine
production.[9][14] By alkylating viral proteins, propiolactone can disrupt their functions,
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including those necessary for viral entry and replication, without completely destroying their
antigenic properties.[14][15]
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Impact on Cellular Signhaling

While the direct molecular targets of propiolactone are well-understood, the specific
downstream signaling pathways affected are less characterized. The induction of DNA damage
is expected to activate the DNA Damage Response (DDR) pathway, leading to cell cycle arrest,
attempts at DNA repair, and potentially apoptosis if the damage is too severe. Key proteins in
this pathway include ATM, ATR, and p53.[16] However, direct experimental evidence detailing
the specific activation of these pathways by propiolactone is an area of ongoing research.
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Conclusion

Propiolactone is a highly reactive and versatile chemical with important applications,
particularly in the sterilization of biological materials and the production of inactivated vaccines.
Its utility is intrinsically linked to its potent alkylating ability, which also necessitates stringent
safety protocols due to its carcinogenicity and acute toxicity. A thorough understanding of its
chemical and physical properties, as well as its biological interactions, is paramount for its safe
and effective use in research and development. Further investigation into the specific cellular
signaling pathways affected by propiolactone will provide a more complete picture of its
biological consequences and may open new avenues for its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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